Cas no 121505-13-3 (3-trimethoxysilylpropyl 3-oxobutanoate)

• Product Name: 3-trimethoxysilylpropyl 3-oxobutanoate
• CAS No: 121505-13-3
• MF: C₁₀H₂₀O₆Si
• MW: 264.34770488739
• CID: 2617655
• PubChem ID: 22022576
• Update Time: 2025-10-23

3-trimethoxysilylpropyl 3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 3-trimethoxysilylpropyl 3-oxobutanoate
• SCHEMBL1071088
• 121505-13-3
• DTXSID20621635
• 3-(Trimethoxysilyl)propyl 3-oxobutanoate
• Butanoic acid, 3-oxo-, 3-(trimethoxysilyl)propyl ester
• JLZKEFNAFBDTIM-UHFFFAOYSA-N

• Inchi： 1S/C10H20O6Si/c1-9(11)8-10(12)16-6-5-7-17(13-2,14-3)15-4/h5-8H2,1-4H3
• InChI Key： JLZKEFNAFBDTIM-UHFFFAOYSA-N
• SMILES： [Si](CCCOC(CC(C)=O)=O)(OC)(OC)OC

Computed Properties

• Exact Mass: 264.10291489Da
• Monoisotopic Mass: 264.10291489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų

Additional information on 3-trimethoxysilylpropyl 3-oxobutanoate

Introduction to 3-trimethoxysilylpropyl 3-oxobutanoate (CAS No: 121505-13-3) and Its Applications in Modern Chemical Biology

3-trimethoxysilylpropyl 3-oxobutanoate, identified by the chemical identifier CAS No: 121505-13-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of silane derivatives, characterized by the presence of a trimethoxysilyl group attached to a propyl chain, which terminates with a 3-oxobutanoate moiety. The interplay between these functional groups imparts distinct reactivity, making it a valuable tool in various biochemical and pharmaceutical applications.

The trimethoxysilylpropyl moiety is particularly noteworthy for its ability to undergo hydrolysis and condensation reactions under controlled conditions, facilitating the formation of stable silicon-oxygen bonds. This property is leveraged in materials science, particularly in the development of hybrid organic-inorganic materials, where such compounds serve as coupling agents to enhance adhesion between organic and inorganic substrates. However, its utility extends far beyond material science, finding relevance in drug delivery systems, surface modifications, and even as an intermediate in the synthesis of more complex biomolecules.

The 3-oxobutanoate group introduces an acidic functionality to the molecule, which can participate in various chemical reactions such as esterification, amidation, or salt formation. This versatility makes 3-trimethoxysilylpropyl 3-oxobutanoate a versatile building block in synthetic chemistry. Recent advancements in medicinal chemistry have highlighted its potential as a precursor in the design of novel therapeutic agents. For instance, researchers have explored its use in generating prodrugs that exhibit improved solubility or targeted release profiles upon administration.

One of the most compelling applications of CAS No: 121505-13-3 lies in its role as a surface modifier. In biomedical settings, modifying the surface properties of materials such as polymers and metals is crucial for enhancing biocompatibility and functionality. The silane derivative can be used to functionalize surfaces with biologically relevant moieties, thereby creating platforms that support cell adhesion, promote tissue integration, or facilitate controlled drug release. Such modifications are essential for developing advanced medical implants and devices.

Recent studies have also delved into the use of 3-trimethoxysilylpropyl 3-oxobutanoate in nanotechnology. The compound’s ability to self-assemble into ordered structures under specific conditions has been exploited to create nanoscale architectures with tailored properties. These nanostructures find applications in drug delivery systems, where precise control over particle size and surface chemistry is critical for achieving targeted therapy. Additionally, they have been explored as catalysts or catalyst supports in organic transformations, offering improved efficiency and selectivity compared to traditional methods.

The pharmaceutical industry has shown particular interest in leveraging CAS No: 121505-13-3 for its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this compound allow for facile modifications at multiple positions, enabling the construction of complex molecules with desired pharmacological properties. For example, researchers have utilized it to develop novel inhibitors targeting enzyme-catalyzed pathways involved in diseases such as cancer and inflammation. The ability to fine-tune molecular structure through strategic functionalization has opened new avenues for drug discovery.

In conclusion,3-trimethoxysilylpropyl 3-oxobutanoate represents a multifaceted compound with broad applications across chemical biology and pharmaceutical sciences. Its unique structural attributes enable diverse functionalities, from material modification to drug development. As research continues to uncover new methodologies and applications,CAS No: 121505-13-3 is poised to remain at the forefront of innovation in this dynamic field.